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Compound of Interest

Compound Name:
2-(2-Methoxyethoxy)acetyl

chloride

CAS No.: 16024-55-8

Cat. No.: B097107

Get Quote

This guide provides an in-depth analysis of the spectroscopic data for 2-(2-
Methoxyethoxy)acetyl chloride (CAS No: 16024-55-8), a key reagent in organic synthesis,

particularly for the introduction of the methoxyethoxyacetyl moiety. Understanding its

spectroscopic signature is paramount for researchers, scientists, and drug development

professionals to ensure reaction monitoring, quality control, and structural verification. This

document will delve into the Nuclear Magnetic Resonance (NMR) and Infrared (IR)

spectroscopic data, offering expert interpretation and practical insights into data acquisition.

Introduction
2-(2-Methoxyethoxy)acetyl chloride is a bifunctional molecule featuring an acid chloride for

acylation reactions and an ether linkage that can influence solubility and other physicochemical

properties of the resulting derivatives. Accurate characterization of this compound is crucial for

its effective use. Spectroscopic techniques like NMR and IR provide a non-destructive and

highly informative means to confirm its structure and purity.
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Molecular Structure and Atom Numbering
To facilitate the discussion of the spectroscopic data, the atoms in 2-(2-Methoxyethoxy)acetyl
chloride are numbered as follows:

Caption: Molecular structure of 2-(2-Methoxyethoxy)acetyl chloride with atom numbering.

Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectroscopy is a powerful tool for elucidating the carbon-hydrogen framework of a

molecule.

¹H NMR Spectroscopy
The ¹H NMR spectrum of 2-(2-Methoxyethoxy)acetyl chloride provides distinct signals for

each proton environment. The data presented here is based on a spectrum acquired in

deuterated chloroform (CDCl₃).

Table 1: ¹H NMR Data for 2-(2-Methoxyethoxy)acetyl chloride

Chemical Shift (δ)
ppm

Multiplicity Integration Assignment

4.56 Singlet 2H H-2

3.40 Singlet 3H H-5

3.4 - 3.9 Multiplet 4H H-3, H-4

Interpretation of the ¹H NMR Spectrum:

δ 4.56 (s, 2H): This singlet corresponds to the two protons on C2. These protons are

adjacent to the electron-withdrawing carbonyl group of the acid chloride, which deshields

them, causing them to appear at a relatively high chemical shift. The singlet multiplicity

indicates no adjacent protons to couple with.

δ 3.40 (s, 3H): This sharp singlet is characteristic of the three protons of the methoxy group

(C5). The protons are in an identical chemical environment and have no neighboring protons
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to couple with.

δ 3.4 - 3.9 (m, 4H): This multiplet arises from the protons on C3 and C4. These methylene

groups are part of the ethylene glycol moiety and their signals overlap, resulting in a complex

multiplet.

¹³C NMR Spectroscopy
While a definitive, published ¹³C NMR spectrum for 2-(2-Methoxyethoxy)acetyl chloride is not

readily available in the searched literature, we can predict the approximate chemical shifts

based on the known effects of adjacent functional groups.

Table 2: Predicted ¹³C NMR Data for 2-(2-Methoxyethoxy)acetyl chloride

Chemical Shift (δ) ppm Assignment Rationale

~170 C1 (C=O)
The carbonyl carbon of an acid

chloride is highly deshielded.

~75 C2

This carbon is attached to two

electronegative atoms (oxygen

and the carbonyl carbon).

~70-72 C3, C4

These are typical chemical

shifts for carbons in an

ethylene glycol-like

environment.

~59 C5

This is a characteristic

chemical shift for a methoxy

group carbon.

Rationale for Predicted Shifts:

The prediction is based on the analysis of similar structures. The carbonyl carbon (C1) of acid

chlorides typically appears at a high chemical shift. The carbons adjacent to the ether oxygens

(C2, C3, C4) will be deshielded, and the terminal methoxy carbon (C5) will have a

characteristic shift around 59 ppm.
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Infrared (IR) Spectroscopy
IR spectroscopy is used to identify the functional groups present in a molecule by detecting

their characteristic vibrational frequencies.

Table 3: IR Spectroscopic Data for 2-(2-Methoxyethoxy)acetyl chloride

Wavenumber (cm⁻¹) Intensity Assignment

~1810 Strong C=O stretch (acid chloride)

~1100 Strong C-O-C stretch (ether)

Interpretation of the IR Spectrum:

~1810 cm⁻¹ (Strong): The most prominent and diagnostic peak in the IR spectrum is the

strong absorption at approximately 1810 cm⁻¹.[1] This high-frequency band is characteristic

of the carbonyl (C=O) stretching vibration of an acid chloride. The high wavenumber is due

to the strong electron-withdrawing effect of the chlorine atom, which strengthens the C=O

double bond.

~1100 cm⁻¹ (Strong): A strong absorption around 1100 cm⁻¹ is indicative of the C-O-C

asymmetric stretching vibration of the ether linkages.[1]

Experimental Protocols
To ensure the acquisition of high-quality spectroscopic data, the following experimental

protocols are recommended.

NMR Data Acquisition
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Sample Preparation

Data Acquisition (300 MHz Spectrometer)

Data Processing

Dissolve ~10-20 mg of 2-(2-Methoxyethoxy)acetyl chloride in ~0.7 mL of CDCl₃.

Add a small amount of TMS as an internal standard (0 ppm).

Transfer the solution to a 5 mm NMR tube.

Lock the spectrometer on the deuterium signal of CDCl₃.

Shim the magnetic field to achieve optimal resolution.

Acquire the ¹H NMR spectrum (e.g., 16 scans).

Acquire the ¹³C NMR spectrum (e.g., 1024 scans).

Apply Fourier transform to the FID.

Phase correct the spectrum.

Calibrate the chemical shift scale to TMS.

Integrate the peaks in the ¹H spectrum.

Click to download full resolution via product page

Caption: Workflow for NMR data acquisition and processing.
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IR Data Acquisition (ATR-FTIR)

Instrument Setup

Sample Analysis

Data Processing

Ensure the ATR crystal is clean.

Record a background spectrum of the empty ATR crystal.

Place a small drop of 2-(2-Methoxyethoxy)acetyl chloride directly onto the ATR crystal.

Acquire the sample spectrum (e.g., 32 scans).

The software automatically subtracts the background spectrum from the sample spectrum.

Identify and label the significant peaks.

Click to download full resolution via product page

Caption: Workflow for ATR-FTIR data acquisition.

Conclusion
The spectroscopic data presented in this guide provide a comprehensive fingerprint for the

identification and characterization of 2-(2-Methoxyethoxy)acetyl chloride. The ¹H NMR
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spectrum clearly resolves the different proton environments, while the IR spectrum confirms the

presence of the key acid chloride and ether functional groups. Although experimental ¹³C NMR

data is not widely available, the predicted chemical shifts offer a reliable reference for structural

confirmation. By following the outlined experimental protocols, researchers can confidently

acquire and interpret high-quality spectroscopic data for this important synthetic reagent.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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